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Compound of Interest

Compound Name: alpha-Eleostearic acid

An In-depth Examination of the CAS Number, Chemical Properties, Biological Activity, and
Experimental Protocols of a Promising Bioactive Fatty Acid

Abstract

Alpha-Eleostearic Acid (a-ESA), a conjugated linolenic acid found predominantly in tung and
bitter gourd seed oils, is emerging as a compound of significant interest in biomedical research
and drug development. Its unique chemical structure, characterized by a conjugated triene
system, confers a range of biological activities, including anti-cancer, anti-inflammatory, and
metabolic regulatory effects. This technical guide provides a comprehensive overview of a-
ESA, consolidating its chemical and physical properties, detailing its mechanisms of action
through various signaling pathways, and presenting key experimental protocols for its study.
The information is tailored for researchers, scientists, and professionals in the field of drug
development, with a focus on data-driven insights and practical methodologies.

Chemical and Physical Properties

Alpha-Eleostearic Acid is scientifically known as (9Z,11E,13E)-octadeca-9,11,13-trienoic
acid. Its defining feature is the system of three conjugated double bonds, which is the basis for
its reactivity and biological functions.

CAS Number: 506-23-0[1][2][3][4][5]
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The key physicochemical properties of a-Eleostearic Acid are summarized in the table below
for easy reference and comparison.

Property Value

Molecular Formula C1sH3002[1][2][5]

Molecular Weight 278.43 g/mol [3][5][6]

Appearance Off-white solid or yellowish oil[2][4][6]
Melting Point 48 °C (118 °F; 321 K)[3]

DMF: 30 mg/mL[1] DMSO: 30 mg/mL[1]
Ethanol: 30 mg/mL[1] Ethanol:PBS (pH 7.2)

Solubility )
(2:10): 0.5 mg/mL[1] Chloroform: Slightly
soluble[4] Water: 0.02371 mg/L (estimated)
Light sensitive.[6] Recommended storage at
Stability and Storage -20°C or -80°C.[1][4] Stable for at least one year
under proper storage conditions.[1]
Spectroscopic Data Amax = 270 nm[1]
Natural Sources Tung oil (~82%), Bitter gourd seed oil (~60%)[3]

Biological Activity and Signaling Pathways

Alpha-Eleostearic Acid exerts its biological effects through multiple mechanisms, primarily by
inducing programmed cell death in cancer cells and modulating metabolic pathways. The three
key signaling pathways identified are apoptosis, ferroptosis, and PPARYy activation.

Induction of Apoptosis

0-ESA is a potent inducer of apoptosis in various cancer cell lines. Its pro-apoptotic activity is
mediated through several interconnected signaling cascades. In breast cancer cells, a-ESA has
been shown to downregulate the HER2/HER3 signaling axis, leading to the activation of
downstream apoptotic pathways. This involves the upregulation of tumor suppressor proteins
like p53 and p21, and modulation of the Bcl-2 family of proteins to favor apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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